5-Methoxy-3-(4-methylthiophenyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Methoxy-3-(4-Methylthiophenyl)benzoic acid is a chemical compound with the molecular formula C15H14O3S and a molecular weight of 274.33 . It is also known as [1,1’-Biphenyl]-3-carboxylic acid, 5-methoxy-4’-(methylthio) .
Molecular Structure Analysis
The InChI code for 5-Methoxy-3-(4-Methylthiophenyl)benzoic acid is 1S/C15H14O3S/c1-18-13-8-11(7-12(9-13)15(16)17)10-3-5-14(19-2)6-4-10/h3-9H,1-2H3,(H,16,17) . This code provides a specific representation of the molecule’s structure. Unfortunately, a detailed analysis of the molecular structure is not available in the current resources.Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Methoxy-3-(4-Methylthiophenyl)benzoic acid are not fully detailed in the available resources. It is known that the compound has a molecular weight of 274.34 . For more detailed information on the physical and chemical properties, it would be necessary to refer to specific scientific literature or experimental data.Scientific Research Applications
Chemical Reactions and Synthesis
5-Methoxy-3-(4-methylthiophenyl)benzoic acid is involved in various chemical reactions and synthetic processes. For instance, Yates and Mayfield (1977) explored the reaction of α-diazoacetophenone with methanolic sodium methoxide, leading to the formation of several compounds including 3-benzoyl-5-methoxy-4-phenylpyrazole, which is structurally similar to 5-Methoxy-3-(4-methylthiophenyl)benzoic acid. This research contributes to understanding the mechanisms of complex organic reactions and the synthesis of novel compounds (Yates & Mayfield, 1977).
Pharmacological Properties
While specific studies on 5-Methoxy-3-(4-methylthiophenyl)benzoic acid are limited, related compounds have been investigated for their pharmacological properties. Grell et al. (1998) examined hypoglycemic benzoic acid derivatives, which are structurally related, and their potential for therapeutic applications. This research highlights the broader context of benzoic acid derivatives in drug discovery (Grell et al., 1998).
Metabolism and Environmental Impact
In the environmental and metabolic context, Donnelly and Dagley (1980) studied the metabolism of methoxybenzoic acids by Pseudomonas putida, which could offer insights into the environmental fate and biodegradation of similar compounds like 5-Methoxy-3-(4-methylthiophenyl)benzoic acid (Donnelly & Dagley, 1980).
Photochemical and Physical Properties
Kim et al. (2021) explored the synthesis and photophysical properties of compounds including methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate, which is chemically related to 5-Methoxy-3-(4-methylthiophenyl)benzoic acid. This research is significant for understanding the photochemical behavior and potential applications in material science (Kim et al., 2021).
Safety and Hazards
properties
IUPAC Name |
3-methoxy-5-(4-methylsulfanylphenyl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3S/c1-18-13-8-11(7-12(9-13)15(16)17)10-3-5-14(19-2)6-4-10/h3-9H,1-2H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUEYBXZLLPOOEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.